Phenyl 4-tert-butylpyridine-1(4H)-carboxylate (CAS 651053-61-1): A Privileged Reagent for Photoredox-Mediated tert-Butylation in Late-Stage Functionalization
Phenyl 4-tert-butylpyridine-1(4H)-carboxylate (CAS 651053-61-1): A Privileged Reagent for Photoredox-Mediated tert-Butylation in Late-Stage Functionalization
Executive Summary
In modern drug discovery, the tert-butyl group is a highly prized structural motif used to enhance lipophilicity, improve metabolic stability by blocking cytochrome P450 oxidation sites, and rigidify molecular conformations. However, traditional methods for installing tert-butyl groups rely on tert-butyl halides, which are notoriously prone to E2 elimination (yielding isobutylene) under basic cross-coupling conditions.
As an Application Scientist specializing in late-stage functionalization (LSF), I frequently deploy Phenyl 4-tert-butylpyridine-1(4H)-carboxylate (CAS 651053-61-1) to bypass these ionic limitations. This compound is a highly engineered 1,4-dihydropyridine (DHP) derivative that serves as a stable, bench-ready precursor for the tert-butyl radical under mild, visible-light photoredox conditions[1]. This whitepaper provides an in-depth mechanistic analysis and self-validating protocols for utilizing this reagent in complex synthetic workflows.
Physicochemical Profiling & Structural Dynamics
The utility of CAS 651053-61-1 stems from its precise structural tuning. Unlike traditional Hantzsch esters that act as hydride donors, the nitrogen atom in this DHP core is capped with a strongly electron-withdrawing phenoxycarbonyl group. This structural choice prevents hydrogen atom transfer (HAT) and lowers the HOMO energy, rendering the molecule stable to ambient air while remaining perfectly poised for single-electron transfer (SET) by excited-state photocatalysts[2].
Table 1: Quantitative Physicochemical Data
| Property | Value | Source |
| IUPAC Name | Phenyl 4-tert-butyl-4H-pyridine-1-carboxylate | Computed |
| CAS Registry Number | 651053-61-1 | PubChem[3] |
| Molecular Formula | C16H19NO2 | PubChem[3] |
| Molecular Weight | 257.33 g/mol | PubChem[3] |
| Exact Mass | 257.1416 Da | PubChem[3] |
| Topological Polar Surface Area | 29.5 Ų | PubChem[3] |
| Estimated XLogP3 | ~3.3 | Computed |
Table 2: Comparative Advantages of DHP Radical Precursors
| Precursor Type | Example Reagent | Activation Mode | Primary Limitation | Advantage of CAS 651053-61-1 |
| Alkyl Halide | tert-Butyl bromide | Transition Metal / Grignard | Severe E2 elimination (isobutylene gas) | Bypasses ionic elimination entirely |
| Carboxylic Acid | Pivalic acid | Oxidative Decarboxylation | Requires harsh oxidants (Ag salts, Persulfate) | Operates under mild, redox-neutral SET |
| 1,4-DHP | CAS 651053-61-1 | Visible-Light Photoredox | N/A (Highly chemoselective) | Broad functional group tolerance |
Mechanistic Causality: Photoredox-Enabled Radical Generation
To successfully deploy this reagent, one must understand the causality behind its reactivity. The generation of the tert-butyl radical is driven by a powerful thermodynamic spring: aromatization .
When the DHP reagent is exposed to an excited-state photocatalyst (e.g., Ir(dF(CF3)ppy)2(dtbbpy)PF6), it undergoes a Single-Electron Transfer (SET) oxidation to form a radical cation[4]. Because the nitrogen is protected by the phenoxycarbonyl group, the molecule cannot easily lose a proton to form a neutral radical. Instead, the weakest bond—the C4–C(CH3)3 bond—undergoes rapid homolytic cleavage. This irreversible fragmentation expels the tert-butyl radical and yields a highly stable N-phenoxycarbonylpyridinium byproduct, driving the reaction forward with immense thermodynamic force[1].
Fig 1: Mechanistic causality of photoredox-enabled tert-butylation using CAS 651053-61-1.
Self-Validating Experimental Protocol: Visible-Light Mediated Giese Addition
Trustworthiness in synthetic methodology requires protocols that validate themselves in real-time. The following procedure for the tert-butylation of an electron-deficient alkene incorporates specific visual and analytical checkpoints to ensure the SET mechanism is functioning correctly.
Step-by-Step Methodology
1. Stoichiometric Assembly (Glovebox or Schlenk Technique)
-
To an oven-dried 10 mL Schlenk tube, add the electron-deficient alkene substrate (0.5 mmol, 1.0 equiv), CAS 651053-61-1 (0.75 mmol, 1.5 equiv), and the photocatalyst Ir(dF(CF3)ppy)2(dtbbpy)PF6 (0.01 mmol, 2 mol%).
-
Checkpoint 1: The DHP reagent should appear as a pale-yellow to off-white solid. Discard if it has turned deep brown, indicating premature thermal/oxidative degradation.
2. Solvent Addition and Rigorous Degassing
-
Dissolve the mixture in 5.0 mL of anhydrous, degassed N,N-dimethylacetamide (DMAc).
-
Perform three consecutive freeze-pump-thaw cycles.
-
Checkpoint 2 (Self-Validation): Oxygen is a potent triplet quencher. If degassing is successful, the solution will exhibit a vibrant, luminescent yellow-green color characteristic of the Iridium complex. If oxygen remains, the solution will appear dull and will rapidly darken upon irradiation.
3. Photochemical Irradiation
-
Place the reaction vessel 5 cm away from a 440-450 nm Blue LED array (approx. 30-40 W). Stir vigorously at room temperature for 12-16 hours.
-
Checkpoint 3: Monitor the reaction via LCMS. The successful generation of radicals is confirmed not just by product formation, but by the disappearance of the DHP mass peak ( m/z 258 [M+H]+ ) and the stoichiometric appearance of the aromatized N-phenoxycarbonylpyridinium byproduct.
4. Quenching and Purification
-
Quench the reaction by exposing it to air and diluting with 15 mL of EtOAc. Wash with water (3 x 10 mL) and brine (10 mL) to remove the DMAc solvent.
-
Dry the organic layer over anhydrous Na2SO4 , concentrate in vacuo, and purify via silica gel flash chromatography.
Fig 2: Self-validating experimental workflow for visible-light mediated tert-butylation.
Strategic Applications in Drug Discovery
The true value of CAS 651053-61-1 lies in its application to Late-Stage Functionalization (LSF). Because the radical generation occurs under completely neutral conditions at room temperature, highly complex Active Pharmaceutical Ingredients (APIs) containing sensitive functional groups (e.g., free alcohols, unprotected amines, epoxides, and delicate heterocycles) remain untouched.
Furthermore, the tert-butyl radical generated from this DHP is highly nucleophilic. It readily engages in Minisci-type additions to protonated heteroarenes, Giese additions to Michael acceptors, and dual-catalytic metallaphotoredox cross-couplings (e.g., combining the photoredox cycle with a Nickel catalyst to couple the tert-butyl radical with an aryl halide)[1]. This makes CAS 651053-61-1 an indispensable tool for medicinal chemists looking to rapidly explore the structure-activity relationship (SAR) space of a lead compound without redesigning the entire synthetic route.
References
-
Title: Phenyl 4-tert-butylpyridine-1(4H)-carboxylate | C16H19NO2 | CID 71377108 - PubChem Source: National Institutes of Health (NIH) URL: [Link]
-
Title: Interplay of diruthenium catalyst in controlling enantioselective propargylic substitution reactions with visible light-generated alkyl radicals Source: Nature Communications (PMC) URL: [Link]
-
Title: Radical Alkylation of Imines with 4-Alkyl-1,4-dihydropyridines Enabled by Photoredox/Brønsted Acid Cocatalysis Source: The Journal of Organic Chemistry (ACS) URL: [Link]
-
Title: Direct photolysis of 4-tert-alkyl-1,4-dihydropyridines under blue-light irradiation for the generation of tertiary alkyl radicals Source: Green Chemistry (ResearchGate) URL: [Link]
